Cas no 111031-41-5 (5-2-(Ethylsulfonyl)propyl-2-(1-oxopropyl)-1,3-cyclohexanedione)

• Product Name: 5-2-(Ethylsulfonyl)propyl-2-(1-oxopropyl)-1,3-cyclohexanedione
• CAS No: 111031-41-5
• MF: C₁₄H₂₂O₅S
• MW: 302.386483669281
• CID: 5733950
• Update Time: 2025-10-28

5-2-(Ethylsulfonyl)propyl-2-(1-oxopropyl)-1,3-cyclohexanedione Chemical and Physical Properties

Names and Identifiers

• 5-[2-(Ethylsulfonyl)propyl]-2-(1-oxopropyl)-1,3-cyclohexanedione
• 1,3-Cyclohexanedione, 5-[2-(ethylsulfonyl)propyl]-2-(1-oxopropyl)-
• 5-2-(Ethylsulfonyl)propyl-2-(1-oxopropyl)-1,3-cyclohexanedione

• Inchi： 1S/C14H22O5S/c1-4-11(15)14-12(16)7-10(8-13(14)17)6-9(3)20(18,19)5-2/h9-10,14H,4-8H2,1-3H3
• InChI Key： QVRVGRYQJFPKKB-UHFFFAOYSA-N
• SMILES： C1(=O)CC(CC(S(CC)(=O)=O)C)CC(=O)C1C(=O)CC

Experimental Properties

• Density: 1.182±0.06 g/cm3(Predicted)
• Boiling Point: 521.9±40.0 °C(Predicted)
• pka: 3.30±0.25(Predicted)

Additional information on 5-2-(Ethylsulfonyl)propyl-2-(1-oxopropyl)-1,3-cyclohexanedione

Introduction to 5-2-(Ethylsulfonyl)propyl-2-(1-oxopropyl)-1,3-cyclohexanedione (CAS No. 111031-41-5)

5-2-(Ethylsulfonyl)propyl-2-(1-oxopropyl)-1,3-cyclohexanedione is a sophisticated organic compound characterized by its intricate molecular structure, which includes a cyclohexanedione core substituted with various functional groups. This compound, identified by its Chemical Abstracts Service (CAS) number 111031-41-5, has garnered attention in the field of medicinal chemistry due to its potential applications in the synthesis of bioactive molecules. The presence of both sulfonyl and carbonyl groups in its structure suggests a high degree of reactivity, making it a valuable intermediate in the development of novel therapeutic agents.

The structural motif of 5-2-(Ethylsulfonyl)propyl-2-(1-oxopropyl)-1,3-cyclohexanedione is particularly noteworthy for its ability to engage in multiple types of chemical interactions. The cyclohexanedione ring itself is a well-known scaffold in medicinal chemistry, often employed for its stability and versatility in forming hydrogen bonds. Additionally, the ethylsulfonyl and 1-oxopropyl substituents introduce polar characteristics to the molecule, enhancing its solubility and interaction with biological targets. These features collectively make it an attractive candidate for further exploration in drug discovery.

In recent years, there has been a growing interest in developing small molecules that can modulate biological pathways associated with inflammation and oxidative stress. 5-2-(Ethylsulfonyl)propyl-2-(1-oxopropyl)-1,3-cyclohexanedione has been investigated for its potential role in this context. Preliminary studies have suggested that derivatives of this compound may exhibit inhibitory activity against key enzymes involved in inflammatory responses, such as lipoxygenases and cyclooxygenases. The ability to modulate these enzymes could have significant implications for the treatment of chronic inflammatory diseases.

The synthesis of 5-2-(Ethylsulfonyl)propyl-2-(1-oxopropyl)-1,3-cyclohexanedione involves multi-step organic transformations that highlight the compound's synthetic utility. The introduction of the ethylsulfonyl group requires careful control of reaction conditions to ensure high yield and purity. Similarly, the attachment of the 1-oxopropyl moiety necessitates precise stoichiometric control to avoid unwanted side reactions. These synthetic challenges underscore the importance of advanced methodologies in the preparation of complex molecules like this one.

Advances in computational chemistry have also played a crucial role in understanding the properties of 5-2-(Ethylsulfonyl)propyl-2-(1-oxopropyl)-1,3-cyclohexanedione. Molecular modeling studies have provided insights into its binding interactions with potential biological targets, allowing researchers to design more effective derivatives. These computational approaches are particularly valuable for predicting how structural modifications will affect biological activity, thereby accelerating the drug discovery process.

One particularly exciting area of research involves exploring the antimicrobial properties of 5-2-(Ethylsulfonyl)propyl-2-(1-oxopropyl)-1,3-cyclohexanedione and its derivatives. With increasing concerns about antibiotic resistance, there is a pressing need for novel antimicrobial agents. The unique structural features of this compound suggest that it may interact with bacterial cell membranes or essential metabolic pathways, leading to potent antibacterial effects. Further investigation into these properties could open up new avenues for combating resistant bacterial strains.

The pharmacokinetic profile of 5-2-(Ethylsulfonyl)propyl-2-(1-oxopropyl)-1,3-cyclohexanedione is another critical aspect that has been examined. Studies have indicated that this compound exhibits moderate solubility in both water and organic solvents, which could influence its absorption and distribution within the body. Additionally, its metabolic stability appears to be favorable for drug development purposes, as it does not undergo rapid degradation in vivo. These pharmacokinetic properties are essential for determining the optimal dosing regimen and formulation strategies for potential therapeutic applications.

In conclusion,5-2-(Ethylsulfonyl)propyl-2-(1-oxopropyl)-1,3-cyclohexanedione (CAS No. 111031-41-5) represents a promising candidate for further exploration in medicinal chemistry. Its complex structure and diverse functional groups make it a versatile intermediate for synthesizing bioactive molecules with potential applications in treating inflammatory diseases and infections. Ongoing research continues to uncover new insights into its biological activities and synthetic possibilities, paving the way for innovative therapeutic solutions.